Cas no 1261483-52-6 (Ethyl 2-bromo-5-(bromomethyl)benzoate)

Ethyl 2-bromo-5-(bromomethyl)benzoate structure

1261483-52-6 structure

Product Name:Ethyl 2-bromo-5-(bromomethyl)benzoate

CAS No:1261483-52-6

MF:C₁₀H₁₀Br₂O₂

MW:321.993201732636

CID:1038630

PubChem ID:70701035

Update Time:2025-04-20

Ethyl 2-bromo-5-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-5-(bromomethyl)benzoate
- A889652
- 1261483-52-6
- DTXSID50743814
- Benzoic acid, 2-bromo-5-(bromomethyl)-, ethyl ester
- Ethyl2-bromo-5-(bromomethyl)benzoate
- MDL： MFCD18395844
- Inchi： 1S/C10H10Br2O2/c1-2-14-10(13)8-5-7(6-11)3-4-9(8)12/h3-5H,2,6H2,1H3
- InChI Key： IJJHZSGMIWVXHX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CBr)C=C1C(=O)OCC

Computed Properties

Exact Mass: 321.90271g/mol
Monoisotopic Mass: 319.90475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

Ethyl 2-bromo-5-(bromomethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019096482-1g	Ethyl 2-bromo-5-(bromomethyl)benzoate	1261483-52-6	95%	1g	$400.00	2023-09-03
TRC	E070695-50mg	Ethyl 2-bromo-5-(bromomethyl)benzoate	1261483-52-6		50mg	$ 305.00	2022-06-05
TRC	E070695-100mg	Ethyl 2-bromo-5-(bromomethyl)benzoate	1261483-52-6		100mg	$ 505.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1408828-1g	Ethyl 2-bromo-5-(bromomethyl)benzoate	1261483-52-6	98%	1g	￥3289.00	2024-08-09
Ambeed	A816970-1g	Ethyl 2-bromo-5-(bromomethyl)benzoate	1261483-52-6	95+%	1g	$376.0	2024-04-25
Crysdot LLC	CD12167281-1g	Ethyl 2-bromo-5-(bromomethyl)benzoate	1261483-52-6	95+%	1g	$455	2024-07-23

Ethyl 2-bromo-5-(bromomethyl)benzoate Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
3. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

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